Cas no 27956-41-8 (2-(4-Bromophenyl)-3-hydroxyacrylonitrile)

• Product Name: 2-(4-Bromophenyl)-3-hydroxyacrylonitrile
• CAS No: 27956-41-8
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD12025878
• CID: 1067228
• Update Time: 2025-05-22

2-(4-Bromophenyl)-3-hydroxyacrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-3-hydroxyacrylonitrile
• 2-(4-bromophenyl)-3-hydroxyprop-2-enenitrile
• 2-(2-CHLOROPHENYL)QUINAZOLINE-4(3H)-THIONE
• 2-(4-bromo-phenyl)-3-oxo-propionitrile
• 2-formyl-2-(4-bromophenyl) acetonitrile
• 4-Bromphenylcyanacetaldehyd
• Benzeneacetonitrile, 4-bromo-α-formyl-

• MDL： MFCD12025878
• Inchi： 1S/C9H6BrNO/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,6,12H/b8-6+
• InChI Key： RLNLEKCYESWZSJ-SOFGYWHQSA-N
• SMILES： C(=C/O)(\C1=CC=C(C=C1)Br)/C#N

Computed Properties

• Exact Mass: 222.96300

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Melting Point: 170-171°
• Boiling Point: 317.1±32.0 °C(Predicted)
• PSA: 44.02000
• LogP: 2.87158

2-(4-Bromophenyl)-3-hydroxyacrylonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(4-Bromophenyl)-3-hydroxyacrylonitrile

Comprehensive Guide to 2-(4-Bromophenyl)-3-hydroxyacrylonitrile (CAS 27956-41-8): Properties, Applications, and Market Insights

2-(4-Bromophenyl)-3-hydroxyacrylonitrile (CAS 27956-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic acrylonitrile derivative features a unique molecular structure combining a 4-bromophenyl group with a hydroxyacrylonitrile moiety, making it valuable for various synthetic applications. Researchers particularly value its role as a versatile building block in organic synthesis.

The compound's molecular formula C9H6BrNO and molecular weight of 224.06 g/mol give it distinct chemical properties. Its crystalline solid form at room temperature and moderate solubility in polar organic solvents make it practical for laboratory use. The presence of both electron-withdrawing bromo and electron-donating hydroxyl groups creates interesting electronic effects that influence its reactivity patterns.

In pharmaceutical applications, 2-(4-Bromophenyl)-3-hydroxyacrylonitrile serves as a key intermediate for developing targeted drug molecules. Recent studies highlight its potential in creating kinase inhibitors, a hot topic in cancer research. The compound's ability to form hydrogen bonds through its hydroxyl group while maintaining aromatic character through its phenyl ring makes it particularly valuable for drug discovery programs focusing on protein-ligand interactions.

The agrochemical industry utilizes this compound in developing novel crop protection agents. Its brominated aromatic structure contributes to the bioactivity of certain pesticide formulations, though researchers continue to explore its full potential in this sector. The current focus on sustainable agriculture and precision farming has increased interest in such specialized intermediates.

From a synthetic chemistry perspective, 2-(4-Bromophenyl)-3-hydroxyacrylonitrile offers multiple reactive sites for selective functionalization. The acrylonitrile double bond can participate in Michael additions, while the hydroxyl group can be modified through standard protection/deprotection strategies. This versatility makes it valuable for constructing complex molecular architectures in medicinal chemistry.

The global market for fine chemical intermediates like 2-(4-Bromophenyl)-3-hydroxyacrylonitrile has shown steady growth, driven by increasing R&D investment in small molecule therapeutics. Pharmaceutical companies particularly seek such high-purity intermediates for their drug development pipelines. The compound's patent landscape reveals its use in several experimental drug candidates currently in clinical trials.

Quality control for CAS 27956-41-8 typically involves HPLC analysis to ensure high purity levels (>98%), with characterization through NMR spectroscopy and mass spectrometry. Storage recommendations generally suggest cool, dry conditions in amber glass containers to maintain stability. Proper handling requires standard laboratory safety protocols for organic compounds.

Recent scientific literature highlights innovative applications of 2-(4-Bromophenyl)-3-hydroxyacrylonitrile in material science, particularly in developing organic electronic materials. Its conjugated system and potential for molecular self-assembly make it interesting for optoelectronic applications. This aligns with current research trends in organic semiconductors and molecular electronics.

Environmental considerations for brominated organic compounds have led to increased scrutiny of their ecological impact. However, 2-(4-Bromophenyl)-3-hydroxyacrylonitrile is primarily used in controlled research settings rather than large-scale industrial applications. Researchers emphasize proper waste disposal methods and explore green chemistry approaches for its synthesis and utilization.

The compound's structure-activity relationships continue to be an active area of investigation, particularly in computational chemistry studies. Molecular modeling approaches help predict how modifications to the hydroxyacrylonitrile scaffold might enhance desired biological activities. This computational guidance accelerates the rational drug design process using such intermediates.

Supply chain dynamics for specialty chemicals like 2-(4-Bromophenyl)-3-hydroxyacrylonitrile have evolved with increasing demand for custom synthesis services. Many contract research organizations now offer this compound with various custom modifications to meet specific research needs. The market shows particular strength in regions with robust pharmaceutical innovation ecosystems.

Analytical challenges associated with CAS 27956-41-8 include developing robust chromatographic methods for purity assessment and spectroscopic techniques for structural confirmation. Advanced methods like 2D NMR and high-resolution mass spectrometry have become standard for complete characterization of such complex organic molecules in research settings.

Future research directions for 2-(4-Bromophenyl)-3-hydroxyacrylonitrile may explore its potential in bioconjugation chemistry or as a scaffold for metal-organic frameworks. The growing interest in theranostic agents (combining therapeutic and diagnostic functions) might also create new opportunities for this versatile intermediate. Its unique structural features position it well for innovative applications in chemical biology and medicinal chemistry.